Cas no 1032073-17-8 (1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-2,3-dihydro-1H-indole hydrochloride)

• Product Name: 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-2,3-dihydro-1H-indole hydrochloride
• CAS No: 1032073-17-8
• MF: C₁₃H₁₆ClN₃O₂S
• MW: 313.803040504456
• CID: 5166273
• Update Time: 2026-03-04

1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-2,3-dihydro-1H-indole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-2,3-dihydro-, hydrochloride (1:1)
• 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-2,3-dihydro-1H-indole hydrochloride

• Inchi： 1S/C13H15N3O2S.ClH/c1-9-13(10(2)15-14-9)19(17,18)16-8-7-11-5-3-4-6-12(11)16;/h3-6H,7-8H2,1-2H3,(H,14,15);1H
• InChI Key： CVYAFGKJJFOHJQ-UHFFFAOYSA-N
• SMILES： S(C1=C(NN=C1C)C)(N1CCC2=CC=CC=C12)(=O)=O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-2,3-dihydro-1H-indole hydrochloride

1-(3,5-Dimethyl-1H-Pyrazol-4-yl)sulfonyl-2,3-dihydro-1H-indole Hydrochloride: A Comprehensive Overview

1-(3,5-Dimethyl-1H-pyrazol-4-yl)sulfonyl-2,3-dihydro-1H-indole hydrochloride (CAS No. 1032073-17-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This molecule belongs to the class of indole derivatives and features a unique structural combination of a pyrazole and a sulfonyl group, which contributes to its pharmacological properties.

The pyrazole moiety is known for its diverse biological activities, including anti-inflammatory, analgesic, and antipyretic effects. The presence of the sulfonyl group further enhances the compound's reactivity and stability, making it an attractive candidate for drug development. The hydrochloride salt form ensures better solubility and bioavailability, which are crucial factors in pharmaceutical formulations.

Recent studies have highlighted the potential of 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-2,3-dihydro-1H-indole hydrochloride in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that it could be a promising lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-2,3-dihydro-1H-indole hydrochloride has also shown potential in cancer therapy. Studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt key signaling pathways involved in cell proliferation and survival. The mechanism of action involves the inhibition of kinases such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic profile of 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-2,3-dihydro-1H-indole hydrochloride has been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good plasma stability. Its low molecular weight and lipophilicity contribute to its ability to cross biological membranes efficiently.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-2,3-dihydro-1H-indole hydrochloride in human subjects. Early results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical development.

The synthetic route for 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-2,3-dihydro-1H-indole hydrochloride involves a series of well-established chemical transformations. The key steps include the formation of the indole scaffold through a Fischer indole synthesis followed by functionalization with the pyrazole and sulfonyl groups. The final step involves the conversion to the hydrochloride salt form to enhance solubility and stability.

In conclusion, 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-2,3-dihydro-1H-indole hydrochloride (CAS No. 1032073-17-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, this compound holds significant promise for improving patient outcomes in various medical conditions.